Cas no 2171833-15-9 (5-acetyl-2-fluorophenyl chloroformate)

• Product Name: 5-acetyl-2-fluorophenyl chloroformate
• CAS No: 2171833-15-9
• MF: C₉H₆ClFO₃
• MW: 216.593545436859
• CID: 6412064
• PubChem ID: 165788786
• Update Time: 2025-10-30

5-acetyl-2-fluorophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-2-fluorophenyl chloroformate
• EN300-1612900
• 2171833-15-9

• Inchi： 1S/C9H6ClFO3/c1-5(12)6-2-3-7(11)8(4-6)14-9(10)13/h2-4H,1H3
• InChI Key： PIXWAQLTQRIVMT-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1=C(C=CC(C(C)=O)=C1)F

Computed Properties

• Exact Mass: 215.9989499g/mol
• Monoisotopic Mass: 215.9989499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Additional information on 5-acetyl-2-fluorophenyl chloroformate

Introduction to 5-acetyl-2-fluorophenyl chloroformate (CAS No. 2171833-15-9)

5-acetyl-2-fluorophenyl chloroformate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the CAS number 2171833-15-9, belongs to the class of chloroformates, which are widely recognized for their utility as reagents in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of both an acetyl group and a fluorine substituent on a phenyl ring, make it a valuable intermediate in the development of novel therapeutic agents.

The significance of 5-acetyl-2-fluorophenyl chloroformate lies in its role as a precursor in the synthesis of more complex molecules. In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity towards biological targets. The acetyl group in this compound further enhances its reactivity, allowing for facile modifications through condensation reactions with nucleophiles such as amines and alcohols. These reactions are fundamental in the construction of peptidomimetics and other pharmacophores that are critical in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated derivatives in the development of next-generation therapeutics. For instance, studies have demonstrated that fluorine atoms can modulate the electronic properties of aromatic rings, thereby influencing the potency and selectivity of drug candidates. The incorporation of fluorine into pharmaceuticals has been linked to increased bioavailability and reduced susceptibility to metabolic degradation. Consequently, 5-acetyl-2-fluorophenyl chloroformate has emerged as a key building block in synthetic strategies aimed at creating novel fluorinated compounds with therapeutic potential.

In addition to its pharmaceutical applications, 5-acetyl-2-fluorophenyl chloroformate has found utility in materials science and agrochemical research. The unique reactivity of chloroformates allows for the introduction of acetylated or esterified groups into various molecular frameworks, which can be exploited to design advanced materials with tailored properties. For example, researchers have utilized this compound to synthesize fluorinated polymers that exhibit improved thermal stability and chemical resistance. Such materials are particularly valuable in industrial applications where harsh conditions are encountered.

The synthesis of 5-acetyl-2-fluorophenyl chloroformate typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of 2-fluoroacetophenone with phosgene or its equivalents under controlled conditions. The use of protective groups and catalysts is often necessary to prevent unwanted side reactions and to enhance reaction efficiency. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, such as catalytic processes that minimize waste generation.

From a research perspective, 5-acetyl-2-fluorophenyl chloroformate serves as a model compound for studying the effects of structural modifications on molecular behavior. Computational studies have been employed to predict the reactivity and binding properties of this compound, providing insights into its potential applications. These studies often involve molecular modeling techniques that simulate interactions between 5-acetyl-2-fluorophenyl chloroformate and biological targets, helping researchers design more effective drug candidates.

The impact of 5-acetyl-2-fluorophenyl chloroformate on drug discovery is further underscored by its role in the development of targeted therapies. Fluorinated compounds have shown promise in treating a wide range of diseases, including cancer, infectious disorders, and neurological conditions. By serving as a versatile intermediate, this compound enables the synthesis of diverse molecular architectures that can be fine-tuned for specific therapeutic outcomes. The ability to introduce both acetyl and fluorine functionalities into a single molecule makes it an invaluable tool for medicinal chemists.

In conclusion, 5-acetyl-2-fluorophenyl chloroformate (CAS No. 2171833-15-9) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a crucial intermediate in the synthesis of fluorinated bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like 5-acetyl-2-fluorophenyl chloroformate will undoubtedly play an essential role in shaping the future of drug discovery and material science.